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Compound of Interest

Compound Name:
6-Amino-3-bromo-2-

fluorobenzonitrile

Cat. No.: B1273636 Get Quote

Essential Safety and Handling Guide for 6-
Amino-3-bromo-2-fluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Amino-3-bromo-2-fluorobenzonitrile, ensuring the well-being of laboratory personnel and

adherence to safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Amino-3-bromo-2-fluorobenzonitrile is a hazardous substance that requires careful

handling to prevent exposure.[1] It is harmful if swallowed, comes into contact with the skin, or

is inhaled.[1] It is also known to cause skin and serious eye irritation, and may lead to

respiratory irritation.[1]
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Hazard Classification GHS Category Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]

Recommended Personal Protective Equipment (PPE)

To mitigate the risks associated with handling this compound, the following personal protective

equipment is mandatory.
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PPE Category Specification Rationale

Hand Protection

Disposable nitrile gloves are

suitable for incidental contact.

[2] For extended contact or

direct handling, consider

double-gloving or using a more

resistant glove material such

as Viton™ or Norfoil™.[2][3]

Nitrile gloves have poor

resistance to halogenated and

aromatic hydrocarbons.[3][4][5]

[6]

Prevents skin contact and

absorption.[1]

Eye and Face Protection

Chemical safety goggles are

required.[7] A face shield

should be worn in situations

with a risk of splashing.[7]

Protects against eye irritation

and injury from splashes.[1]

Skin and Body Protection

A laboratory coat is mandatory.

For procedures with a higher

risk of contamination,

chemical-resistant coveralls

are recommended.[8]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All handling of the solid

compound should be

performed in a certified

chemical fume hood.[1] If a

fume hood is not available, a

NIOSH-approved respirator

with an appropriate particulate

filter must be used.

Prevents inhalation of the

harmful dust.[1]

Step-by-Step Operational Plan for Handling
Adherence to a strict operational workflow is crucial for safety. The following steps outline the

process from preparation to disposal.
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Experimental Workflow Diagram
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Workflow for Handling 6-Amino-3-bromo-2-fluorobenzonitrile

Preparation

Handling

Cleanup

Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Weigh Compound in Fume Hood

Proceed to handling

Dissolve or Use in Reaction

Decontaminate Glassware and Surfaces

After experiment

Segregate and Dispose of Waste

Doff and Dispose of PPE

Final steps

Wash Hands Thoroughly
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Waste Segregation and Disposal Plan

Waste Streams

Waste Containers

Disposal Pathway

Contaminated Solid Waste
(gloves, weigh paper, etc.)

Labeled, Sealed Bag for Solids

Halogenated Organic Liquid Waste
(reaction mixtures, rinsates)

Labeled, Non-Reactive Container for Halogenated Waste

Arrange Pickup with Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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